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Compound of Interest
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Cat. No.: B610495 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Rivipansel (GMI-1070) is a glycomimetic, pan-selectin antagonist with potent activity against

E-selectin.[1][2] It is investigated for its therapeutic potential in conditions involving vaso-

occlusion, such as sickle cell disease.[1][3] Rivipansel functions by inhibiting the interaction

between selectins on the vascular endothelium and their ligands on leukocytes, thereby

preventing cell adhesion and the subsequent inflammatory cascade.[1] Accurate and

reproducible in vitro experimental results are contingent on the proper solubilization and

handling of this compound. These application notes provide detailed protocols for the

solubilization of Rivipansel for use in a variety of in vitro assays.

Physicochemical and Solubility Data
Proper preparation of Rivipansel for in vitro experiments begins with an understanding of its

physical and chemical properties. The following table summarizes key data for Rivipansel and

its sodium salt.
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Property Value Source

Rivipansel (Free Acid)

Molecular Formula C₅₈H₇₄N₆O₃₁S₃ PubChem

Molecular Weight 1447.4 g/mol PubChem

Rivipansel Sodium

Water Solubility 2.2 mg/mL DrugBank

In Vitro Activity

E-selectin IC₅₀ 3.4 µM Blood Journal

P-selectin IC₅₀ 423 µM DC Chemicals

L-selectin IC₅₀ 337 µM DC Chemicals

Experimental Protocols
The following protocols provide a step-by-step guide for the preparation of Rivipansel
solutions for in vitro use. The use of Rivipansel sodium is recommended for aqueous

solutions, while the free acid form is often more suitable for dissolution in organic solvents like

DMSO.

Protocol 1: Preparation of a 10 mM Stock Solution in
DMSO
Dimethyl sulfoxide (DMSO) is a common solvent for preparing high-concentration stock

solutions of organic molecules for in vitro studies.

Materials:

Rivipansel (free acid)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes
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Vortex mixer

Calibrated pipettes

Procedure:

Weighing the Compound: Accurately weigh the desired amount of Rivipansel powder. For a

10 mM stock solution, this will be approximately 1.45 mg per 100 µL of DMSO.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

Rivipansel powder.

Vortexing: Vortex the solution thoroughly for several minutes to ensure complete dissolution.

Gentle warming in a 37°C water bath can aid in solubilization if necessary.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw

cycles. Store the aliquots at -20°C or -80°C for long-term storage. A product datasheet

suggests that a DMSO solution can be stored for up to two weeks at 4°C and for six months

at -80°C.

Protocol 2: Preparation of Aqueous Working Solutions
from DMSO Stock
For most in vitro cell-based assays, the final concentration of DMSO should be kept low

(typically below 0.5%) to avoid solvent-induced cytotoxicity.

Materials:

10 mM Rivipansel stock solution in DMSO

Sterile Phosphate-Buffered Saline (PBS) or cell culture medium

Sterile dilution tubes

Vortex mixer

Procedure:
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Serial Dilution: Perform serial dilutions of the 10 mM DMSO stock solution with your aqueous

buffer of choice (e.g., PBS or cell culture medium) to achieve the desired final concentrations

for your experiment.

Vortexing: Gently vortex the diluted solutions to ensure homogeneity.

Final DMSO Concentration: Calculate the final percentage of DMSO in your working

solutions and include a vehicle control (containing the same final concentration of DMSO) in

your experiments.

Use in Assays: Use the freshly prepared aqueous working solutions in your in vitro assays. It

is recommended to prepare these solutions on the day of the experiment.

Visualizations
Experimental Workflow for Rivipansel Solubilization

Stock Solution Preparation

Working Solution Preparation

Storage and Use

Weigh Rivipansel

Add DMSO

Vortex to Dissolve

Store Stock at -20°C/-80°C

Serially Dilute in Aqueous Buffer

Vortex to Mix

Use in In Vitro Assay

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b610495?utm_src=pdf-body
https://www.benchchem.com/product/b610495?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610495?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for preparing Rivipansel solutions.
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Caption: Rivipansel inhibits E-selectin mediated leukocyte adhesion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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